Cas no 63867-13-0 (Butanoic acid,4-(diethylamino)-)

• Product name: Butanoic acid,4-(diethylamino)-
• CAS No: 63867-13-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 510136
• PubChem ID: 44844

Butanoic acid,4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(diethylamino)-
• 4-(N,N-diethylamino)butanoic acid

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 255.1°Cat760mmHg
• Flash Point: 108.1°C
• LogP: 1.19300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids

Additional information on Butanoic acid,4-(diethylamino)-

Butanoic acid,4-(diethylamino)- (CAS No. 63867-13-0): A Comprehensive Overview

Butanoic acid,4-(diethylamino)-, identified by its Chemical Abstracts Service (CAS) number 63867-13-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of Butanoic acid,4-(diethylamino)- consists of a butanoic acid moiety linked to a diethylamino group, which imparts distinct chemical reactivity and biological activity.

The synthesis and characterization of Butanoic acid,4-(diethylamino)- have been subjects of extensive study in the chemical community. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in more complex chemical transformations. The compound's reactivity makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

In the pharmaceutical industry, Butanoic acid,4-(diethylamino)- has shown promise as a building block for the development of novel therapeutic agents. Its structural features suggest potential interactions with biological targets, making it a candidate for further exploration in drug discovery. For instance, studies have indicated that derivatives of this compound may exhibit properties relevant to neurological and cardiovascular applications. These findings are particularly intriguing given the growing interest in targeted therapies that modulate specific biological pathways.

The biological activity of Butanoic acid,4-(diethylamino)- has been further investigated through in vitro and in vivo studies. Research has demonstrated that certain derivatives of this compound can interact with specific enzymes and receptors, leading to potential therapeutic effects. For example, modifications to the diethylamino group have been found to influence the compound's binding affinity and efficacy. Such insights are crucial for optimizing drug candidates and improving their pharmacokinetic profiles.

Moreover, the compound's role in material science cannot be overlooked. The unique chemical properties of Butanoic acid,4-(diethylamino)- make it suitable for applications in polymer chemistry and surface modifications. Researchers have explored its use as a monomer or crosslinking agent in the development of novel polymers with enhanced mechanical and thermal properties. These advancements highlight the versatility of this compound beyond traditional pharmaceutical applications.

The environmental impact of Butanoic acid,4-(diethylamino)- is also a subject of interest. Studies have examined its degradation pathways and potential effects on ecosystems. Understanding these aspects is essential for ensuring that its use does not pose unintended consequences on environmental health. Efforts to develop sustainable synthetic routes and environmentally friendly applications are ongoing areas of research.

In conclusion, Butanoic acid,4-(diethylamino)- (CAS No. 63867-13-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, material science, and environmental studies. As research continues to uncover new applications and properties of this compound, its importance is likely to grow further. The ongoing exploration of its potential benefits underscores the need for continued investment in related scientific endeavors.